molecular formula C8H7FN2O3 B14828837 4-Cyclopropoxy-2-fluoro-6-nitropyridine

4-Cyclopropoxy-2-fluoro-6-nitropyridine

Cat. No.: B14828837
M. Wt: 198.15 g/mol
InChI Key: XHWXBXJEUXDPJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyclopropoxy-2-fluoro-6-nitropyridine is a chemical reagent intended for research and development purposes exclusively. It is not for diagnostic, therapeutic, or personal use. This compound belongs to a class of substituted nitropyridines that are of significant interest in modern medicinal chemistry, particularly in the development of covalent enzyme inhibitors. Compounds with a similar 2-fluoro-3-nitropyridine scaffold have been identified as effective electrophiles in nucleophilic aromatic substitution (SNAr) reactions, capable of covalently targeting catalytic cysteine residues in enzymes such as Ubiquitin-Specific Protease 7 (USP7) . The structural features of this molecule—including the fluorine and nitro groups positioned ortho to each other—are known to create a potent reactive warhead, while the cyclopropoxy substituent can be utilized to fine-tune the compound's physicochemical properties and binding affinity . Researchers can employ this building block in the synthesis of potential therapeutic agents, leveraging its mechanism to achieve prolonged target occupancy. The reactivity of the fluoro-nitro-pyridine core can be modulated by the choice of leaving group and the electronic nature of other substituents, offering a versatile platform for structure-activity relationship (SAR) studies . Proper handling procedures should be observed, and the compound must be stored according to cold-chain transportation recommendations to maintain stability.

Properties

Molecular Formula

C8H7FN2O3

Molecular Weight

198.15 g/mol

IUPAC Name

4-cyclopropyloxy-2-fluoro-6-nitropyridine

InChI

InChI=1S/C8H7FN2O3/c9-7-3-6(14-5-1-2-5)4-8(10-7)11(12)13/h3-5H,1-2H2

InChI Key

XHWXBXJEUXDPJW-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC(=NC(=C2)F)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the reaction of 3-bromo-2-nitropyridine with tetra-n-butylammonium fluoride in dimethylformamide at room temperature to form 2-fluoro-3-bromopyridine . This intermediate can then be further reacted with cyclopropanol under appropriate conditions to yield the desired compound.

Industrial Production Methods: Industrial production of fluorinated pyridines often involves large-scale reactions using specialized equipment to ensure high yields and purity. The use of fluorinating agents such as aluminum fluoride and copper fluoride at elevated temperatures (450-500°C) is common in industrial settings .

Comparison with Similar Compounds

Insufficient Evidence

Scope Mismatch

The evidence focuses on safety and handling guidelines for a pyrimidine derivative, whereas the query demands a comparison of a pyridine-based compound (4-Cyclopropoxy-2-fluoro-6-nitropyridine ) with its analogs. Pyridine and pyrimidine derivatives differ in core structure and reactivity, making direct comparisons invalid without additional context.

Missing Data for Comparison

A meaningful comparison would require:

  • Structural analogs (e.g., compounds with substitutions at the 2-, 4-, and 6-positions of pyridine).
  • Physicochemical properties (e.g., solubility, melting point, stability).
  • Reactivity profiles (e.g., nitration, fluorination, cyclopropoxy group stability).
  • Applications (e.g., pharmaceutical intermediates, agrochemical precursors). None of this information is available in the provided evidence.

Recommendations

To address the query effectively, additional authoritative sources are required, such as:

  • Peer-reviewed studies on 4-Cyclopropoxy-2-fluoro-6-nitropyridine .
  • Comparative analyses from journals like Journal of Organic Chemistry or Bioorganic & Medicinal Chemistry.
  • Patent literature detailing synthetic routes or industrial applications.

Q & A

Q. What are the recommended synthetic routes for 4-cyclopropoxy-2-fluoro-6-nitropyridine, and how do reaction conditions influence yield?

  • Methodological Answer : The synthesis typically involves nucleophilic substitution at the pyridine ring. For example, cyclopropoxide substitution at the 4-position of 2-fluoro-6-nitropyridine can be achieved under anhydrous conditions using a polar aprotic solvent (e.g., DMF or DMSO) with a base like K₂CO₃ at 60–80°C . Yield optimization requires monitoring reaction time and temperature: prolonged heating may lead to nitro group decomposition. Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) is recommended .

Q. How can researchers confirm the structural integrity of 4-cyclopropoxy-2-fluoro-6-nitropyridine post-synthesis?

  • Methodological Answer : Use a combination of 1H^1H-NMR and 19F^{19}F-NMR to verify substituent positions. For example, the fluorine atom at the 2-position will exhibit a distinct downfield shift in 19F^{19}F-NMR (~ -110 ppm relative to CFCl₃). Mass spectrometry (ESI-MS or EI-MS) should confirm the molecular ion peak (calculated for C₈H₆FN₂O₃: ~ 213.05 g/mol). High-performance liquid chromatography (HPLC) with a C18 column can assess purity (>95% recommended for further studies) .

Q. What safety protocols are critical when handling 4-cyclopropoxy-2-fluoro-6-nitropyridine?

  • Methodological Answer : Due to potential nitro group instability and fluorinated compound toxicity, use PPE (gloves, goggles, lab coat) and work in a fume hood. Waste containing nitro groups must be segregated and treated as hazardous organic waste. Refer to H303/H313/H333 safety codes (risk of toxicity via inhalation, skin contact, or ingestion) and neutralize residues with alkaline hydrolysis before disposal .

Advanced Research Questions

Q. How can regioselectivity challenges in synthesizing 4-cyclopropoxy-2-fluoro-6-nitropyridine be addressed?

  • Methodological Answer : The electron-withdrawing nitro and fluorine groups direct substitution to the 4-position. However, competing reactions (e.g., ring fluorination side reactions) may occur. To mitigate this, employ low-temperature kinetics studies (0–5°C) to trap intermediates. Computational modeling (DFT) of the pyridine ring’s electron density can predict reactive sites. Validate with X-ray crystallography if single crystals are obtainable .

Q. What analytical methods resolve contradictions in stability data for nitro- and fluoro-substituted pyridines?

  • Methodological Answer : Stability discrepancies often arise from solvent or humidity exposure. Use thermogravimetric analysis (TGA) to assess thermal decomposition thresholds. Accelerated stability studies (40°C/75% RH for 4 weeks) under inert atmosphere (N₂) can identify degradation products via LC-MS. Compare results with control samples stored at -20°C. For fluorinated byproducts, 19F^{19}F-NMR is indispensable .

Q. How can the reactivity of 4-cyclopropoxy-2-fluoro-6-nitropyridine in cross-coupling reactions be optimized?

  • Methodological Answer : The nitro group can act as a directing group for C–H functionalization. Test palladium-catalyzed coupling (e.g., Suzuki-Miyaura) using aryl boronic acids. Optimize ligand selection (e.g., SPhos for electron-deficient substrates) and base (Cs₂CO₃ in toluene/water). Monitor reaction progress with TLC (Rf shift) and isolate products via recrystallization (ethanol/water). Compare yields with/without microwave-assisted heating (100°C, 30 min) .

Q. What strategies improve the solubility of 4-cyclopropoxy-2-fluoro-6-nitropyridine in aqueous reaction systems?

  • Methodological Answer : The compound’s low aqueous solubility (logP ~1.8 predicted) limits biological testing. Use co-solvents like DMSO (≤10% v/v) or cyclodextrin-based encapsulation. Alternatively, synthesize a prodrug by replacing the nitro group with a hydrophilic moiety (e.g., amine via reduction), then regenerate the nitro group post-delivery. Solubility parameters can be calculated using Hansen solubility spheres .

Data Contradiction and Validation

Q. How should researchers address conflicting spectroscopic data for intermediates in the synthesis pathway?

  • Methodological Answer : Orthogonal validation is critical. For example, if 1H^1H-NMR suggests incomplete cyclopropoxy substitution, corroborate with IR spectroscopy (C-O-C stretch ~1250 cm⁻¹) and elemental analysis (deviation >0.3% requires re-purification). If ambiguity persists, repeat the reaction with deuterated analogs or use 2D NMR (HSQC, HMBC) to assign coupling pathways .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.